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Cat. No.: B1616078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Neopentyl glycol dimethylsulfate (CAS No. 53555-41-2) is a diester of neopentyl glycol and

sulfuric acid. The neopentyl backbone, a structural motif known for imparting high chemical and

thermal stability, makes this compound a subject of interest for applications where durability

and resistance to degradation are paramount.[1][2] This technical guide provides a

comprehensive overview of the available information on neopentyl glycol dimethylsulfate,

including its commercial availability, physicochemical properties, a proposed synthesis protocol,

and a discussion of its potential, though not yet fully explored, applications in the field of drug

development. Due to the limited specific research on this molecule, some sections of this guide

are based on established chemical principles and the known properties of its constituent

functional groups.

Commercial Availability
Neopentyl glycol dimethylsulfate is available from several chemical suppliers, typically in

purities of 97% or higher. Researchers can source this compound from the following vendors,

among others:

Hangzhou Johoo Chemical Co., Ltd: Offers the compound with a stated purity of 99.0% min

and a production capacity of 30 metric tons per week.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1616078?utm_src=pdf-interest
https://www.benchchem.com/product/b1616078?utm_src=pdf-body
https://fiveable.me/key-terms/organic-chem/neopentyl
https://www.chemicalbook.com/article/neopentyl-glycol-a-versatile-diol-for-advanced-polymer-applications-and-radiopharmaceutical-development.htm
https://www.benchchem.com/product/b1616078?utm_src=pdf-body
https://www.benchchem.com/product/b1616078?utm_src=pdf-body
https://johoochem.lookchem.com/404.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alchimica: Provides the compound in various quantities, such as 250 mg.[4]

Sigma-Aldrich (Merck): Lists the compound, though it is noted as a discontinued product.

King-Pharm: Offers the product for laboratory research and industrial production.[5]

Physicochemical Properties
A summary of the known quantitative data for neopentyl glycol dimethylsulfate is presented

in Table 1. This data is compiled from various chemical supplier databases and chemical

information repositories.

Table 1: Physicochemical Properties of Neopentyl Glycol Dimethylsulfate

Property Value Source(s)

CAS Number 53555-41-2 [3][5][6]

Molecular Formula C₇H₁₆O₆S₂ [3][6]

Molecular Weight 260.33 g/mol [6]

Appearance White crystalline solid [7]

Melting Point 69-74 °C [5][6]

Boiling Point 230.7 °C [5]

Density Approximately 1.4 g/cm³ [7]

Proposed Synthesis Protocol
While specific, detailed experimental protocols for the synthesis of neopentyl glycol
dimethylsulfate are not readily available in published literature, a plausible method can be

derived from the known reactivity of alcohols with dimethyl sulfate, a common methylating and

sulfating agent.[8][9] The following proposed protocol is based on these established chemical

principles.

Objective: To synthesize neopentyl glycol dimethylsulfate from neopentyl glycol and

dimethyl sulfate.
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Materials:

Neopentyl glycol (NPG)

Dimethyl sulfate (DMS)

A suitable non-protic solvent (e.g., Dichloromethane, Tetrahydrofuran)

A non-nucleophilic base (e.g., Pyridine, Triethylamine)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Deionized water

Saturated sodium bicarbonate solution

Brine solution

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:
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Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve neopentyl glycol in the chosen anhydrous non-protic solvent under an inert

atmosphere (e.g., nitrogen or argon).

Cooling: Cool the solution to 0 °C using an ice bath.

Base Addition: Slowly add the non-nucleophilic base to the stirred solution.

Dimethyl Sulfate Addition: Add dimethyl sulfate dropwise to the reaction mixture via a

dropping funnel over a period of 30-60 minutes, ensuring the temperature remains at 0 °C.

Reaction: After the addition is complete, allow the reaction to stir at 0 °C for an additional

hour, then let it warm to room temperature and stir for 12-24 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated

aqueous solution of sodium bicarbonate to neutralize any unreacted dimethyl sulfate and

acidic byproducts.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with deionized water and brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield the final neopentyl glycol dimethylsulfate.

Safety Precautions: Dimethyl sulfate is highly toxic and a suspected carcinogen; handle with

extreme caution in a well-ventilated fume hood, using appropriate personal protective

equipment (gloves, safety goggles, lab coat).[8]

Below is a workflow diagram illustrating this proposed synthesis.
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Proposed Synthesis of Neopentyl Glycol Dimethylsulfate
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Proposed Synthesis Workflow
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Potential Applications in Drug Development
While there is no direct evidence of neopentyl glycol dimethylsulfate being used in drug

development, its structural components suggest potential areas of application.

Increased Metabolic Stability: The neopentyl group is known to enhance the stability of

molecules by sterically hindering metabolic pathways that would otherwise lead to

degradation.[1] This can increase the in vivo half-life of a drug. Recent studies have

highlighted the use of neopentyl glycol as a scaffold for developing stable radiohalogenated

compounds for theranostic applications, demonstrating its resistance to in vivo

dehalogenation and metabolism.[2][10]

Modulation of Physicochemical Properties: The introduction of sulfate groups can

significantly alter the solubility and pharmacokinetic profile of a drug candidate.[11][12]

Sulfation is a natural metabolic process that generally increases water solubility, aiding in the

excretion of xenobiotics.[11] In drug design, the addition of sulfate groups can be used to

improve the bioavailability of poorly soluble compounds.[13]

Bioactivity of Sulfate Groups: Sulfate groups can play a direct role in the pharmacological

activity of a molecule by interacting with biological targets.[11][12] They are known to be

involved in a variety of cellular signaling and adhesion processes.[11]

The diagram below illustrates the logical relationship between the structural features of

neopentyl glycol dimethylsulfate and their potential benefits in a hypothetical drug molecule.
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Potential Contributions to Drug Properties

Neopentyl Group Dimethylsulfate Groups

Neopentyl Glycol Dimethylsulfate Scaffold
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Structure-Property Relationship

Signaling Pathways
There is currently no publicly available information detailing the involvement of neopentyl
glycol dimethylsulfate in any specific biological signaling pathways.

Conclusion and Future Directions
Neopentyl glycol dimethylsulfate is a commercially available compound with well-defined

physical properties. While its direct application in drug development has not been documented,

its constituent parts—the stabilizing neopentyl group and the modulating sulfate groups—

suggest that it could be a valuable scaffold or intermediate in the synthesis of novel therapeutic

agents. Future research should focus on the experimental validation of its synthesis, a

thorough investigation of its toxicological profile, and exploration of its potential as a building
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block in medicinal chemistry to create more stable and bioavailable drug candidates. The lack

of biological data, including its interaction with cellular pathways, represents a significant

knowledge gap that warrants further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616078#commercial-availability-of-neopentyl-glycol-
dimethylsulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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